2-(3-Chloroanilino)propan-1-ol
Description
2-(3-Chloroanilino)propan-1-ol is a secondary alcohol derivative featuring a propan-1-ol backbone substituted at position 2 with a 3-chloroanilino group. Its molecular formula is C₉H₁₂ClNO, with a molecular weight of 199.65 g/mol.
Properties
Molecular Formula |
C9H12ClNO |
|---|---|
Molecular Weight |
185.65 g/mol |
IUPAC Name |
2-(3-chloroanilino)propan-1-ol |
InChI |
InChI=1S/C9H12ClNO/c1-7(6-12)11-9-4-2-3-8(10)5-9/h2-5,7,11-12H,6H2,1H3 |
InChI Key |
AKEIFIHOMWXUPM-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)NC1=CC(=CC=C1)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
3-(3-Chloroanilino)-1-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-one
- Molecular Formula : C₁₄H₁₆ClN₃O
- Molecular Weight : 277.75 g/mol
- Key Features: Contains a ketone group (-CO-) at position 1 and a 3,5-dimethylpyrazole ring. Crystal structure data (monoclinic, space group P2₁/c) reveal hydrogen-bonding interactions, stabilizing the solid-state conformation .
- Applications : Likely used in drug design due to pyrazole's prevalence in kinase inhibitors and anti-inflammatory agents.
3-({4-[2-(3-Chloroanilino)pyrimidin-4-yl]pyridin-2-yl}amino)propan-1-ol
- Molecular Formula : C₁₈H₁₈ClN₅O
- Molecular Weight : 355.82 g/mol
- Key Features: Incorporates a pyrimidine-pyridine scaffold linked to the 3-chloroanilino group.
- Applications : Suitable for targeting enzymes or receptors (e.g., tyrosine kinases) due to heterocyclic motifs.
1-Chloro-2-methyl-2-propanol
- Molecular Formula : C₄H₉ClO
- Molecular Weight : 108.57 g/mol
- Key Features: A tertiary alcohol with a chlorine substituent at position 1. Safety data highlight risks of skin/eye irritation, necessitating precautions during handling .
- Applications : Primarily an industrial solvent or intermediate in organic synthesis.
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